Cas no 1965176-48-0 ((1R)-2,2,2-trifluoro-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1965176-48-0
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 6082061
• PubChem ID: 107288604
• Update Time: 2025-05-21

(1R)-2,2,2-trifluoro-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• EN300-1943009
• (1R)-2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
• 1965176-48-0

• Inchi： 1S/C9H5F7O/c10-6-3-4(7(17)9(14,15)16)1-2-5(6)8(11,12)13/h1-3,7,17H/t7-/m1/s1
• InChI Key： PEHLWSCKBHWARM-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(C(F)(F)F)=C(C=1)F)O)(F)F

Computed Properties

• Exact Mass: 262.02286191g/mol
• Monoisotopic Mass: 262.02286191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (1R)-2,2,2-trifluoro-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Chemical Compound CAS No 1965176-48-0: A Comprehensive Overview

The compound with CAS No 1965176-48-0, known as (1R)-2,2,2-trifluoro-1-(3-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a fluoro-substituted phenyl ring attached to an ethan-1-ol backbone. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its physical and chemical properties.

CAS No 1965176-48-0 has garnered attention in recent years due to its potential in drug discovery and advanced materials development. Researchers have explored its ability to act as a building block for constructing complex molecular architectures. For instance, studies published in 2023 have demonstrated its utility in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity, making it an attractive candidate for drug delivery systems.

The synthesis of (1R)-2,2,2-trifluoro-1-(3-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the phenyl ring substituents. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center with high enantiomeric excess. This has been a focal point of research, as achieving high optical purity is essential for applications in pharmaceuticals and chiral recognition technologies.

In terms of physical properties, this compound exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The molecule's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate functionalization.

Recent studies have also highlighted the environmental impact of this compound. Research conducted in 2023 suggests that while it is not inherently hazardous, its degradation products may pose risks to aquatic ecosystems if not properly managed. This has led to increased interest in developing sustainable synthesis pathways and waste management strategies for compounds like CAS No 1965176-48-0.

The application of (1R)-2,2,2-trifluoro-1-(3-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol extends beyond pharmaceuticals into materials science. It has been used as a precursor for synthesizing advanced polymers with tailored mechanical and electronic properties. For example, researchers have successfully incorporated this compound into polyurethane formulations to enhance their thermal stability and resistance to UV degradation.

In conclusion, CAS No 1965176-48-0 represents a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and materials science.